- Substituted piperidines or piperidones as FPR2 modulators and their preparation, World Intellectual Property Organization, , ,
Cas no 94278-68-9 (2-(bromomethyl)-1,3-difluoro-5-methoxybenzene)
94278-68-9 structure
Product Name:2-(bromomethyl)-1,3-difluoro-5-methoxybenzene
CAS No:94278-68-9
MF:C8H7BrF2O
MW:237.041388750076
MDL:MFCD04115925
CID:61711
PubChem ID:3354272
Update Time:2024-10-25
2-(bromomethyl)-1,3-difluoro-5-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoro-4-methoxybenzyl bromide
- 2-(bromomethyl)-1,3-difluoro-5-methoxybenzene
- 2-bromomethyl-1,3-difluoro-5-methoxy-benzene
- JRD-1446
- 2-(Bromomethyl)-1,3-difluoro-5-methoxybenzene (ACI)
- 4-(Bromomethyl)-3,5-difluorophenyl methyl ether
- EN300-1912500
- AC-26275
- 2,6-DIFLUORO-4-METHOXYBENZYLBROMIDE
- MFCD04115925
- AS-43498
- SCHEMBL160725
- AKOS009311663
- JCRQCVDDBZVTMB-UHFFFAOYSA-N
- DTXSID20391725
- 94278-68-9
-
- MDL： MFCD04115925
- Inchi： 1S/C8H7BrF2O/c1-12-5-2-7(10)6(4-9)8(11)3-5/h2-3H,4H2,1H3
- InChI Key： JCRQCVDDBZVTMB-UHFFFAOYSA-N
- SMILES： FC1C(CBr)=C(F)C=C(OC)C=1
Computed Properties
- Exact Mass: 235.96500
- Monoisotopic Mass: 235.965
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
- XLogP3: 2.7
Experimental Properties
- Density: 1.566
- Melting Point: 43-46℃
- Boiling Point: 210.4°C at 760 mmHg
- Flash Point: 98.9°C
- Refractive Index: 1.514
- PSA: 9.23000
- LogP: 2.86830
2-(bromomethyl)-1,3-difluoro-5-methoxybenzene Security Information
- Hazardous Material transportation number：UN3261
- HazardClass：8
- PackingGroup：III
- Packing Group：III
2-(bromomethyl)-1,3-difluoro-5-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1725-1 G |
2-(bromomethyl)-1,3-difluoro-5-methoxybenzene |
94278-68-9 | 95% | 1g |
¥ 686.00 | 2021-05-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26576-1g |
2,6-Difluoro-4-methoxybenzyl bromide, 97% |
94278-68-9 | 97% | 1g |
￥1757.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26576-5g |
2,6-Difluoro-4-methoxybenzyl bromide, 97% |
94278-68-9 | 97% | 5g |
￥5890.00 | 2023-03-15 | |
| Apollo Scientific | PC302792-1g |
2,6-Difluoro-4-methoxybenzyl bromide |
94278-68-9 | 95% | 1g |
£46.00 | 2025-02-21 | |
| Apollo Scientific | PC302792-5g |
2,6-Difluoro-4-methoxybenzyl bromide |
94278-68-9 | 95% | 5g |
£140.00 | 2025-02-21 | |
| Apollo Scientific | PC302792-10g |
2,6-Difluoro-4-methoxybenzyl bromide |
94278-68-9 | 95% | 10g |
£248.00 | 2025-02-21 | |
| abcr | AB212154-1 g |
2,6-Difluoro-4-methoxybenzyl bromide, 95%; . |
94278-68-9 | 95% | 1g |
€121.90 | 2023-05-06 | |
| abcr | AB212154-5 g |
2,6-Difluoro-4-methoxybenzyl bromide, 95%; . |
94278-68-9 | 95% | 5g |
€289.20 | 2023-05-06 | |
| abcr | AB212154-10 g |
2,6-Difluoro-4-methoxybenzyl bromide, 95%; . |
94278-68-9 | 95% | 10g |
€481.40 | 2023-05-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1725-1G |
2-(bromomethyl)-1,3-difluoro-5-methoxybenzene |
94278-68-9 | 95% | 1g |
￥ 409.00 | 2023-04-12 |
2-(bromomethyl)-1,3-difluoro-5-methoxybenzene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphoric tribromide Solvents: Tetrahydrofuran ; cooled; 2 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid
Reference
- Synthesis of 2,6-dihalo-DL-tyrosines, Journal of Organic Chemistry, 1985, 50(3), 408-10
Production Method 3
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ; < 8 °C; 2 h, 20 °C; cooled
1.2 Reagents: Diethyl ether , Ethyl acetate , Water ; cooled
1.2 Reagents: Diethyl ether , Ethyl acetate , Water ; cooled
Reference
- Methods for preventing and treating metabolic disorders and new pyrazole-O-glycoside derivatives, World Intellectual Property Organization, , ,
2-(bromomethyl)-1,3-difluoro-5-methoxybenzene Raw materials
2-(bromomethyl)-1,3-difluoro-5-methoxybenzene Preparation Products
2-(bromomethyl)-1,3-difluoro-5-methoxybenzene Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
94278-68-9 (2-(bromomethyl)-1,3-difluoro-5-methoxybenzene) Related Products
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- 873373-81-0(Benzene, 1-(bromomethyl)-2,5-difluoro-4-methoxy-)
- 914637-29-9(1-(bromomethyl)-3-fluoro-5-methoxybenzene)
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- 500912-17-4(2-(Bromomethyl)-1-fluoro-3-methoxybenzene)
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- 504414-34-0(Benzene, 1-(bromomethyl)-2-fluoro-4-(phenylmethoxy)-)
- 886499-17-8(1-(bromomethyl)-2,4-difluoro-3-methoxybenzene)
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